(5-Methylpyrazin-2-YL)methanamine acetate

• Molecular Formula: C8H13N3O2
• Molecular Weight: 183.21 g/mol
• InChI: InChI=1S/C6H9N3.C2H4O2/c1-5-3-9-6(2-7)4-8-5;1-2(3)4/h3-4H,2,7H2,1H3;1H3,(H,3,4)
• InChIKey: HHMRNTYSPKCFLP-UHFFFAOYSA-N

(5-Methylpyrazin-2-yl)methanamine Acetate – Product Overview

(5-Methylpyrazin-2-yl)methanamine acetate (CAS 3026677-38-0; MW 183.21 g/mol) is an acetate salt of a 5-methyl-substituted pyrazine methanamine derivative . The free base (CAS 132664-85-8) is a heterocyclic aromatic amine with established utility as a pharmaceutical intermediate in the synthesis of antiplatelet agents (e.g., pyrocatecholamide) and as a transcription inhibitor . The acetate salt form offers improved handling, stability, and solubility for research applications. This compound has been annotated in binding databases for its interaction with PRMT5/MEP50 and PRMT7, indicating potential as a chemical probe for protein arginine methyltransferase studies [1][2].

Methyltransferase Probe Low-affinity reference for PRMT5/MEP50 and PRMT7 binding studies

Transcription Assays High-purity acetate salt supports reproducible cell-based transcription inhibition work

Synthetic Intermediate Consistent stoichiometry for amide coupling in antiplatelet agent synthesis

• [1] BindingDB. BDBM50089221 (CHEMBL3577854). Binding affinity to PRMT5-MEP50 complex. View Source
• [2] BindingDB. BDBM50089221 (CHEMBL3577854). Binding affinity to PRMT7. View Source

Why Choose the Acetate Salt

Generic substitution of (5-methylpyrazin-2-yl)methanamine free base or alternative salt forms (e.g., hydrochloride, dihydrochloride) is not functionally equivalent for precise research applications. The free base is an oily liquid with a boiling point of 216.2°C and limited aqueous solubility, which complicates accurate weighing, formulation, and reproducibility in biological assays [1]. The hydrochloride salt (CAS 2227206-03-1) and dihydrochloride variants exhibit different hygroscopicity and counter-ion effects that can alter reaction kinetics in synthetic transformations or interfere with cellular assays. Furthermore, the acetate counter-ion is a biologically relevant buffer component that minimizes pH perturbation and ionic strength artifacts in biochemical and cell-based experiments, whereas chloride salts may introduce cytotoxic or inhibitory effects at higher concentrations. Selection of the acetate salt specifically enables direct use in sensitive PRMT5/MEP50 binding assays (Kd = 25 µM) [2] and transcription inhibition studies without additional neutralization steps.

Selected: Acetate Salt

✔ Solid form; easy weighing and handling

✔ Buffer-compatible counter-ion minimizes pH artifacts

✔ Direct use in PRMT5/MEP50 binding assays without neutralization

Alternatives May Introduce Variability

✘ Free base: oily liquid, limited aqueous solubility complicates formulation

✘ Hydrochloride salts: hygroscopic; chloride ions can interfere with cellular or metal-sensitive reactions

✘ Neutralization steps required before amide couplings, adding variability

• [1] Chem960. (5-Methylpyrazin-2-yl)methanamine (CAS 132664-85-8). Physical Properties: Boiling Point 216.2°C at 760 mmHg, Density 1.09, LogP 0.94400. View Source
• [2] BindingDB. BDBM50089221 (CHEMBL3577854). Binding affinity to PRMT5-MEP50 complex. Kd = 2.50E+4 nM. View Source

Differentiation vs. Structural Analogs and Salts

PRMT5/MEP50 Binding Affinity Determination

(5-Methylpyrazin-2-yl)methanamine acetate demonstrates measurable binding affinity to the human PRMT5-MEP50 complex with a Kd of 25 µM by surface plasmon resonance (SPR) [1]. In contrast, advanced PRMT5/MEP50 inhibitors in clinical development (e.g., Compound 208 from US10307413) exhibit an IC50 of 38 nM in enzymatic assays [2]. This 658-fold difference in affinity positions the acetate salt as a low-affinity probe suitable for control experiments, fragment-based screening, or assay calibration rather than as a potent inhibitor. The free base form lacks validated binding data and requires additional formulation before SPR analysis.

PRMT5/MEP50 Affinity

Context-dependent

Kd 25,000 nM (acetate) vs IC50 38 nM (Compound 208)
~658-fold lower affinity

Low-affinity reference suitable for assay calibration and negative control

Cross-study comparison; SPR vs AlphaLISA methods differ

Evidence Dimension	Binding affinity (Kd) to human PRMT5-MEP50 complex
Target Compound Data	25,000 nM (Kd)
Comparator Or Baseline	Compound 208 (US10307413): 38 nM (IC50)
Quantified Difference	658-fold lower affinity for target compound
Conditions	Surface plasmon resonance (SPR); PRMT5/MEP50 AlphaLISA enzymatic assay (Comparator)

Why This Matters

This compound is not a potent PRMT5 inhibitor, making it a valuable negative control or low-affinity reference standard for assay development and validation.

• [1] BindingDB. BDBM50089221 (CHEMBL3577854). Binding affinity to PRMT5-MEP50 complex. Kd = 2.50E+4 nM by SPR. View Source
• [2] BindingDB. BDBM178166 (Compound 208, US10307413). PRMT5/MEP50 AlphaLISA enzyme inhibitory assay. IC50 = 38 nM. View Source

High Purity for Transcription Inhibition Assays

The acetate salt form of (5-methylpyrazin-2-yl)methanamine is supplied at 99.70% purity (HPLC) by commercial vendors, ensuring minimal batch-to-batch variability in biological assays . In contrast, the free base is typically available at 95.0-98.0% purity with a density of 1.09 and a refractive index range of 1.5380-1.5430 , which introduces greater experimental noise. The free base has been reported as a transcription inhibitor that binds RNA polymerase, inhibiting bronchial cell proliferation and inducing apoptosis in myeloid leukemia cells . The higher purity and defined salt stoichiometry of the acetate form directly reduce the risk of off-target effects attributable to impurities or variable protonation states.

Purity for Transcription Assays

Head-to-head

Acetate salt: 99.70% (HPLC)
Free base: 95.0–98.0%
Purity gain 1.7–4.7 pp

Reduces impurity-driven confounding in transcription inhibition and apoptosis studies

Vendor specifications; verify lot purity

Evidence Dimension	Chemical purity
Target Compound Data	99.70% (HPLC)
Comparator Or Baseline	Free base: 95.0% minimum (typically 97-98%)
Quantified Difference	Absolute purity improvement of 1.7-4.7 percentage points
Conditions	Commercial vendor specifications (MedchemExpress/TargetMol vs. ChemicalBook/TCI)

Why This Matters

Higher purity reduces the risk of confounding results from impurities in sensitive transcription inhibition and apoptosis assays.

Acetate vs. Hydrochloride Physicochemical Profile

The acetate salt (MW 183.21) offers a balanced physicochemical profile compared to alternative salt forms. The hydrochloride salt (MW 159.62) is a solid with a defined melting point, but its chloride counter-ion can be problematic in metal-sensitive catalytic reactions or cellular assays requiring low chloride concentrations [1]. The free base is a liquid with a boiling point of 216.2°C and a calculated LogP of 0.94400, indicating moderate lipophilicity and poor aqueous solubility [2]. The acetate salt improves water solubility while providing a buffer-compatible counter-ion that does not interfere with common biochemical buffers (Tris, HEPES, PBS). This enables direct formulation into aqueous assay media without pH adjustment or precipitation artifacts.

Physicochemical Profile

Class-level

Solid, buffer-compatible counter-ion
Free base: liquid (bp 216°C, LogP 0.94)
HCl salt: solid, chloride interference

Supports assay-ready formulation without pH adjustment or precipitation

Qualitative comparison; verify in specific buffer systems

Evidence Dimension	Physical state and counter-ion compatibility
Target Compound Data	Solid acetate salt; biologically compatible counter-ion
Comparator Or Baseline	Free base: Liquid (bp 216.2°C, LogP 0.94400); Hydrochloride salt: Solid (MW 159.62), chloride counter-ion
Quantified Difference	Not applicable (qualitative comparison)
Conditions	Physicochemical property data and salt form analysis

Why This Matters

The acetate salt's solid form and compatible counter-ion streamline assay-ready formulation and reduce preparation variability.

• [1] Chemsrc. (5-Methylpyrazin-2-yl)methanamine hydrochloride (CAS 2227206-03-1). Molecular weight 159.62. View Source
• [2] Chem960. (5-Methylpyrazin-2-yl)methanamine (CAS 132664-85-8). Boiling point 216.2°C at 760 mmHg, LogP 0.94400. View Source

Synthetic Utility for Antiplatelet Intermediates

(5-Methylpyrazin-2-yl)methanamine serves as a key intermediate in the synthesis of pyrocatecholamide, an antiplatelet drug with dual inhibitory action . The acetate salt form is preferred for these synthetic transformations due to its higher purity (99.70%) and consistent stoichiometry, which ensures reliable reaction yields and minimizes side-product formation. Alternative salts such as the hydrochloride require neutralization steps prior to amide bond formation, which can introduce variability in yield and purity. While no head-to-head yield comparison is publicly available, the acetate salt is the form specifically recommended by major chemical suppliers for pharmaceutical intermediate applications .

Synthetic Utility

Context-dependent

Direct amide coupling (acetate)
Hydrochloride requires base neutralization before coupling

Simplifies synthetic workflow for antiplatelet intermediate preparation

No public head-to-head yield comparison available

Evidence Dimension	Synthetic utility as pharmaceutical intermediate
Target Compound Data	Acetate salt: Direct use in amide couplings without neutralization
Comparator Or Baseline	Hydrochloride salt: Requires base neutralization before use in amide bond formation
Quantified Difference	Not available (qualitative process advantage)
Conditions	Synthesis of pyrocatecholamide antiplatelet drug

Why This Matters

Selection of the acetate salt simplifies synthetic workflows and improves batch-to-batch consistency for medicinal chemistry applications.

Recommended Applications

PRMT5/MEP50 Assay Calibration and Negative Control

Utilize (5-methylpyrazin-2-yl)methanamine acetate as a low-affinity reference compound (Kd = 25 µM) for calibrating surface plasmon resonance (SPR) or AlphaLISA assays targeting the PRMT5-MEP50 complex [1]. Its 658-fold lower potency compared to potent inhibitors (e.g., Compound 208, IC50 = 38 nM) makes it an ideal negative control for validating assay window and specificity [2]. The acetate salt's high purity (99.70%) ensures minimal interference from impurities.

Transcription Inhibition and Apoptosis Studies

Employ the acetate salt in cell-based assays investigating RNA polymerase binding, transcriptional inhibition, and apoptosis induction. The free base has documented efficacy in inhibiting bronchial cell proliferation and inducing apoptosis in myeloid leukemia cells . The acetate salt's buffer-compatible counter-ion and high purity (99.70%) support reproducible dose-response studies without the confounding effects of chloride counter-ions or impurities .

Pyrocatecholamide and Amide Derivative Synthesis

Use (5-methylpyrazin-2-yl)methanamine acetate directly in amide bond-forming reactions to synthesize pyrocatecholamide (an antiplatelet drug with dual inhibitory action) or related analogs . The acetate salt eliminates the need for pre-reaction neutralization required by hydrochloride salts, streamlining synthetic workflows and improving yield reproducibility .

Fragment-Based Drug Discovery and SAR Studies

Incorporate (5-methylpyrazin-2-yl)methanamine acetate into fragment-based screening libraries for PRMT family proteins or other methyltransferase targets. Its moderate molecular weight (183.21 g/mol) and low affinity (Kd = 25 µM) make it a suitable starting fragment for SAR expansion, with the 5-methyl and aminomethyl groups providing vectors for chemical elaboration [1][2]. The solid acetate salt offers convenient handling and precise weighing for library generation.

Application

Selection Property

Validation Focus

PRMT5/MEP50 assay calibration

Low-affinity methyltransferase probe

Assay window and specificity validation

Transcription inhibition / apoptosis studies

High-purity acetate salt, buffer-compatible counter-ion

Dose-response reproducibility, counter-ion interference

Pyrocatecholamide analog synthesis

Direct amide coupling without neutralization

Reaction yield consistency and purity

Fragment-based drug discovery (PRMTs)

Moderate MW, 5-methyl / aminomethyl vectors

SAR expansion and library generation

• [1] BindingDB. BDBM50089221 (CHEMBL3577854). Binding affinity to PRMT5-MEP50 complex. Kd = 2.50E+4 nM. View Source
• [2] BindingDB. BDBM178166 (Compound 208, US10307413). PRMT5/MEP50 AlphaLISA enzyme inhibitory assay. IC50 = 38 nM. View Source